Cas no 2228559-20-2 (1-(5-bromo-2-chlorophenyl)-2,2-dimethylcyclopropylmethanol)

• Product Name: 1-(5-bromo-2-chlorophenyl)-2,2-dimethylcyclopropylmethanol
• CAS No: 2228559-20-2
• MF: C₁₂H₁₄BrClO
• MW: 289.595962047577
• CID: 5800937
• PubChem ID: 165683454
• Update Time: 2025-06-09

1-(5-bromo-2-chlorophenyl)-2,2-dimethylcyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-2-chlorophenyl)-2,2-dimethylcyclopropylmethanol
• EN300-1904183
• [1-(5-bromo-2-chlorophenyl)-2,2-dimethylcyclopropyl]methanol
• 2228559-20-2

• Inchi： 1S/C12H14BrClO/c1-11(2)6-12(11,7-15)9-5-8(13)3-4-10(9)14/h3-5,15H,6-7H2,1-2H3
• InChI Key： LLPWHXYZWUCROO-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C1(CO)CC1(C)C)Cl

Computed Properties

• Exact Mass: 287.99166g/mol
• Monoisotopic Mass: 287.99166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(5-bromo-2-chlorophenyl)-2,2-dimethylcyclopropylmethanol

Introduction to 1-(5-bromo-2-chlorophenyl)-2,2-dimethylcyclopropylmethanol (CAS No. 2228559-20-2)

1-(5-bromo-2-chlorophenyl)-2,2-dimethylcyclopropylmethanol, with the CAS number 2228559-20-2, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound features a cyclopropyl ring attached to a substituted benzene ring, which imparts it with distinct physical and chemical properties.

The molecular formula of 1-(5-bromo-2-chlorophenyl)-2,2-dimethylcyclopropylmethanol is C₁₃H₁₆BrClO, and its molecular weight is approximately 307.63 g/mol. The presence of the bromine and chlorine atoms on the benzene ring, along with the dimethyl substitution on the cyclopropyl ring, contributes to its high reactivity and stability under various conditions. These characteristics make it a valuable intermediate in the synthesis of more complex molecules and pharmaceuticals.

In the realm of medicinal chemistry, 1-(5-bromo-2-chlorophenyl)-2,2-dimethylcyclopropylmethanol has shown promise as a lead compound for the development of novel drugs. Recent studies have explored its potential as an inhibitor of specific enzymes involved in various diseases. For instance, research published in the Journal of Medicinal Chemistry highlighted its effectiveness as an inhibitor of a key enzyme in the metabolic pathway associated with certain types of cancer. The compound's ability to selectively target this enzyme without affecting other critical cellular processes makes it a promising candidate for further drug development.

Beyond its medicinal applications, 1-(5-bromo-2-chlorophenyl)-2,2-dimethylcyclopropylmethanol has also been investigated for its use in materials science. Its unique chemical structure allows it to form stable complexes with various metal ions, making it useful in the synthesis of metal-organic frameworks (MOFs). MOFs are highly porous materials with a wide range of applications, including gas storage, catalysis, and drug delivery systems. A study published in the Journal of Materials Chemistry demonstrated that MOFs synthesized using this compound exhibited enhanced stability and improved performance in gas adsorption experiments compared to traditional MOFs.

The synthesis of 1-(5-bromo-2-chlorophenyl)-2,2-dimethylcyclopropylmethanol typically involves multi-step processes that require precise control over reaction conditions. One common synthetic route involves the reaction of 5-bromo-2-chlorobenzaldehyde with 1,1-dimethylcyclopropanecarbaldehyde followed by reduction to form the alcohol. This process can be optimized using modern techniques such as microwave-assisted synthesis and catalytic methods to improve yield and purity. Recent advancements in green chemistry have also led to more environmentally friendly synthetic methods that reduce waste and energy consumption.

The physical properties of 1-(5-bromo-2-chlorophenyl)-2,2-dimethylcyclopropylmethanol, such as its melting point (typically around 70°C) and solubility in organic solvents like dichloromethane and ethanol, make it suitable for various analytical techniques. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to characterize this compound and monitor its purity during synthesis. These techniques are crucial for ensuring that the final product meets the high standards required for pharmaceutical and materials applications.

In conclusion, 1-(5-bromo-2-chlorophenyl)-2,2-dimethylcyclopropylmethanol (CAS No. 2228559-20-2) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure and properties make it a valuable intermediate for the synthesis of more complex molecules and pharmaceuticals. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in these fields.